Cas no 54494-10-9 (1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-)

• Product Name: 1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-
• CAS No: 54494-10-9
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 354449
• PubChem ID: 577306
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-
• 5-(3-methylphenyl)-3-phenyl-1,2,4-oxadiazole
• AKOS003816698
• 54494-10-9
• 5-(3-Methylphenyl)-3-phenyl-1,2,4-oxadiazole #
• DTXSID00341960
• DAUYEEDADHUVRJ-UHFFFAOYSA-N
• CHEMBL3964321

• Inchi： 1S/C15H12N2O/c1-11-6-5-9-13(10-11)15-16-14(17-18-15)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： DAUYEEDADHUVRJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(C)=C2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles